Cas no 864939-82-2 (8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 864939-82-2
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5946743
• PubChem ID: 7103639
• Update Time: 2025-05-19

8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-methoxyethyl)amino]-3-methyl-7-[(3-methylphenyl)methyl]-
• F1342-0029
• SR-01000111513-1
• AKOS001296040
• 864939-82-2
• Z223824566
• SR-01000111513
• 8-((2-methoxyethyl)amino)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• Inchi： 1S/C17H21N5O3/c1-11-5-4-6-12(9-11)10-22-13-14(19-16(22)18-7-8-25-3)21(2)17(24)20-15(13)23/h4-6,9H,7-8,10H2,1-3H3,(H,18,19)(H,20,23,24)
• InChI Key： HPZNRMXIHJEFLZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCCOC

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 864939-82-2)

The compound 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 864939-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's role as a selective adenosine receptor antagonist. Adenosine receptors play a critical role in numerous physiological processes, including inflammation, neurotransmission, and cardiovascular function. The ability of 864939-82-2 to selectively target specific adenosine receptor subtypes (e.g., A2A or A2B) has been a focal point of recent investigations. These studies have demonstrated its potential in treating conditions such as Parkinson's disease, inflammatory disorders, and certain types of cancer.

In terms of synthesis, recent advancements have optimized the production of 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, improving yield and purity. Novel synthetic routes have been explored to reduce the number of steps and minimize the use of hazardous reagents, aligning with the principles of green chemistry. These improvements are critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic and pharmacodynamic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. Early results indicate favorable absorption and distribution properties, with minimal off-target effects. However, further research is needed to fully understand its metabolic pathways and potential drug-drug interactions. These studies are essential for advancing the compound into clinical trials.

Another exciting development is the exploration of 864939-82-2 in combination therapies. Researchers have investigated its synergistic effects with existing drugs, particularly in oncology. For example, preliminary data suggest that when combined with immune checkpoint inhibitors, the compound may enhance antitumor immune responses. This could open new avenues for cancer immunotherapy, although more extensive in vivo and clinical studies are required to validate these findings.

Despite the promising results, challenges remain in the development of 8-(2-methoxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a therapeutic agent. Issues such as formulation stability, long-term safety, and regulatory hurdles must be addressed. Nonetheless, the compound's unique pharmacological profile and recent advancements in its study position it as a strong candidate for future drug development efforts.

In conclusion, the latest research on 864939-82-2 highlights its potential as a versatile therapeutic agent with applications in neurology, immunology, and oncology. Continued investigation into its mechanisms of action, optimization of its synthetic routes, and evaluation of its clinical efficacy will be crucial for realizing its full potential. The compound represents an exciting frontier in chemical biology and pharmaceutical research, with implications for both academic and industrial applications.